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Compound of Interest

Compound Name: N-Benzoylphosphotriamide
CAS No.: 27809-58-1
Cat. No.: B1202242

Get Quote

Executive Summary

This technical guide provides a comparative analysis of N-Benzoylphosphotriamide (N-BPT)
and Phenylphosphorodiamidate (PPD/PPDA). Both compounds are potent urease inhibitors
functioning as transition-state analogs. However, their application is differentiated by their
hydrolytic stability profiles and inhibition kinetics.

» Phenylphosphorodiamidate (PPD): The historical reference standard. It exhibits high potency
but suffers from rapid hydrolytic degradation in acidic and soil environments (

hours), limiting its long-term efficacy in agriculture.

e N-Benzoylphosphotriamide (N-BPT): A structurally distinct N-acyl phosphoramide. It
demonstrates superior potency in specific biological contexts (e.g., Ureaplasma urease

nM) but shares the class-wide susceptibility to acid-catalyzed hydrolysis, restricting its oral
bioavailability for therapeutic targets like H. pylori.
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Chemical Identity & Mechanism of Action[1]

Both compounds inhibit urease by mimicking the tetrahedral transition state of urea hydrolysis.
They bind to the nickel-containing active site, blocking substrate access.
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Mechanism of Inhibition (Transition State Analog)

Urease catalyzes urea hydrolysis via a carbamate intermediate. Both inhibitors possess a
phosphoryl group (

) that mimics the carbonyl of urea but forms a stable, non-hydrolyzable complex with the active
site nickel ions.
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Figure 1: Mechanism of competitive inhibition where PPD and N-BPT mimic the urea transition
state, locking the enzyme in an inactive complex.

Stability Analysis & Half-Life Data

The limiting factor for both inhibitors is hydrolytic stability. The phosphorus-heteroatom bond is
susceptible to cleavage, particularly in acidic environments or biologically active soil matrices.

Phenylphosphorodiamidate (PPD) Stability

PPD is well-documented to degrade via P-O bond cleavage. Its half-life is heavily pH-
dependent.[1]

» Acidic Conditions: Rapid hydrolysis. The phenyl ester bond cleaves to release phenol and
diamidophosphate.

» Alkaline/Soil Conditions: Hydrolysis is accelerated by soil colloids and higher pH.
o Data Summary:
o Solution (

):
hours.

o Soil Surface (
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):
hours (Rapid loss of efficacy).[2]

o Soil Mix (Neutral):

hours.

N-Benzoylphosphotriamide (N-BPT) Stability

N-BPT belongs to the class of N-acylphosphoric triamides. While highly potent, the N-acyl
group activates the P-N bond, making it chemically labile in strong acids.

e Potency vs. Stability: In biological assays (e.g., human urine, pH 6.0-7.0), N-BPT remains
functional long enough to exhibit nanomolar inhibition (

nM).

e Acid Instability: Similar to its analog fluorofamide, N-BPT is unstable in gastric environments
(pH < 4), degrading into benzamide and phosphoric triamide derivatives. This instability
precludes its use as an oral monotherapy for gastric ulcers caused by H. pylori without
encapsulation.

o Comparison: N-BPT is generally less stable than alkyl-phosphoramides (like NBPT) in soil
but offers higher immediate potency than PPD in specific microbial assays.

Comparative Performance Table
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Experimental Protocol: Half-Life Determination

To validate the stability of these compounds in your specific media (plasma, soil extract, or
buffer), use the following High-Performance Liquid Chromatography (HPLC) protocol. This
method is self-validating via the detection of degradation products (e.g., Phenol for PPD,
Benzamide for N-BPT).

Workflow Diagram
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Figure 2: Step-by-step workflow for determining kinetic stability (half-life) using HPLC.
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Detailed Methodology

o System: HPLC with UV-Vis detector (e.g., Agilent 1200 series).
e Column: C18 Reverse Phase (e.g., Zorbax Eclipse,
mm, 5
m).
» Mobile Phase:
o Solvent A: Water + 0.1% Formic Acid.
o Solvent B: Acetonitrile.
o Gradient: 5% B to 95% B over 15 minutes.
» Detection:
o PPD: Monitor at 260 nm (Phenyl absorption).
o N-BPT: Monitor at 230-254 nm (Benzoyl absorption).
» Calculation:
o Plot natural log of peak area (

) vs. time (
).

o Slope =
(rate constant).

o Half-life

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202242?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

Implications for Research & Development
When to use Phenylphosphorodiamidate (PPD):

Soil Science: Use as a benchmark when testing new agricultural urease inhibitors. It is the
"standard" for short-term inhibition.

Mechanistic Studies: Useful for crystallographic studies of urease active sites due to its well-
characterized binding mode.

When to use N-Benzoylphosphotriamide (N-BPT):

High-Potency Assays: Ideal for in vitro screening where maximum inhibition is required at
low concentrations (

nM).

Medical Research: Specifically effective against Ureaplasma and Proteus species in urine-
based assays (neutral pH).

Avoid: Do not use in highly acidic buffers or long-term soil incubation without encapsulation,
as hydrolysis will yield false negatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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